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Compound of Interest

Compound Name:

4-(2-

Hydroxyhexafluoroisopropyl)benzo

ic acid

Cat. No.: B101504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe storage and

disposal of 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid (CAS Number: 16261-80-6).

Adherence to these guidelines is crucial for maintaining the chemical's integrity, ensuring

personnel safety, and complying with environmental regulations.

Physicochemical and Hazard Data
A summary of the key physicochemical properties and hazard information for 4-(2-
Hydroxyhexafluoroisopropyl)benzoic acid is presented below. This data is essential for

understanding the chemical's behavior and for conducting a thorough risk assessment before

handling.
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Property Value Reference

Molecular Formula C₁₀H₆F₆O₃ [1][2]

Molecular Weight 288.14 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 215.00 - 217.00 °C [3]

pKa (Predicted) 8.61 ± 0.15

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damageH319: Causes

serious eye irritationH335: May

cause respiratory irritation

GHS Precautionary

Statements

P261: Avoid breathing

dustP271: Use only outdoors

or in a well-ventilated

areaP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

waterP304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathingP305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.
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Proper storage of 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid is vital to prevent

degradation and maintain its purity. The following storage conditions are recommended based

on general guidelines for fluorinated compounds.

Parameter Recommended Condition Rationale and Details

Temperature
Room temperature (20°C -

25°C)

The compound is stable at

ambient temperatures.[1] For

more sensitive fluorinated

intermediates, a range of

-20°C to 25°C is often

recommended to prevent

degradation.

Atmosphere
Dry, inert atmosphere (e.g.,

nitrogen or argon)

Fluorinated compounds can be

sensitive to moisture and air.

Storing under an inert

atmosphere minimizes

hydrolysis and oxidation.

Light Exposure Store in a dark environment

To prevent potential

photodegradation, use opaque

or amber-colored containers

and store away from direct

sunlight.

Container
Tightly sealed, chemically

compatible containers

Use containers made of

materials such as polyethylene

or Teflon.[4] Ensure the

container is sealed to prevent

moisture and air ingress.

Experimental Protocol for Long-Term Storage
Container Preparation: Ensure the storage container is clean, dry, and free of any

contaminants. For highly sensitive applications, the container should be purged with an inert

gas (e.g., nitrogen or argon) to remove air and moisture.
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Aliquoting: If the compound is to be used frequently, consider aliquoting it into smaller,

single-use containers to minimize repeated exposure of the bulk material to the atmosphere.

Sealing: Seal the container tightly. For added protection against moisture, Parafilm® or a

similar laboratory sealing film can be wrapped around the container closure.

Labeling: Clearly label the container with the chemical name, CAS number, date of receipt,

and any relevant hazard warnings.

Storage Location: Place the sealed container in a designated, well-ventilated, and dry

storage area, away from incompatible chemicals. A desiccator cabinet can provide an ideal

storage environment.

Disposal Protocols
As a halogenated organic compound, 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid must

be disposed of as hazardous waste. Improper disposal can lead to environmental

contamination due to the persistence of the carbon-fluorine bond.
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Disposal Method Recommendation Key Considerations

Primary Disposal High-Temperature Incineration

This is the most effective

method for the complete

destruction of fluorinated

organic compounds. The

incinerator must be licensed to

handle halogenated waste.

Waste Segregation
Segregate as "Halogenated

Organic Waste"

Do not mix with non-

halogenated organic waste,

strong acids or bases, or

heavy metals.[3][5][6]

Small Spills Neutralization (with caution)

For very small spills,

neutralization to a pH of 6.0-

8.0 with sodium bicarbonate or

a 5% sodium carbonate

solution can be performed

before collection as hazardous

waste. This should be done

with extreme caution and is not

a substitute for incineration of

the bulk material.

Experimental Protocol for Waste Disposal
Personal Protective Equipment (PPE): Before handling the waste, don appropriate PPE,

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Waste Collection:

Collect all waste containing 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid, including

contaminated consumables (e.g., weighing paper, pipette tips), into a designated, clearly

labeled, and chemically compatible waste container for "Halogenated Organic Waste."

Ensure the waste container has a secure lid and is kept closed when not in use.
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Spill Management:

In the event of a small spill, ensure the area is well-ventilated.

Contain the spill with an inert absorbent material (e.g., vermiculite or sand).

Carefully neutralize the spill by slowly adding sodium bicarbonate or a 5% sodium

carbonate solution, monitoring the pH with indicator strips until it is between 6.0 and 8.0.

Be aware of potential effervescence (CO₂ evolution).

Collect the neutralized material and absorbent into the "Halogenated Organic Waste"

container.

Decontaminate the spill area with a suitable laboratory detergent and water.

Final Disposal:

Arrange for the collection and disposal of the "Halogenated Organic Waste" container

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Chemical Incompatibilities
To prevent hazardous reactions, 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid should not

be stored with or mixed with the following substances:

Incompatible Material Hazard

Strong Oxidizing Agents Can cause violent reactions.

Strong Bases Exothermic neutralization reaction.

Reactive Metals (e.g., alkali metals) May generate flammable hydrogen gas.

Workflow for Safe Handling, Storage, and Disposal
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Workflow for 4-(2-Hydroxyhexafluoroisopropyl)benzoic Acid

Preparation & Handling

Storage Disposal

Risk Assessment

Review SDS

Personal Protective Equipment (PPE)

Nitrile Gloves
Safety Goggles

Lab Coat

Handling

Use in a well-ventilated area or fume hood

Storage Conditions

Room Temperature (20-25°C)
Dry & Dark Environment

Inert Atmosphere

Waste Segregation

'Halogenated Organic Waste'

Small Spill Management

Neutralize (pH 6-8)
Collect as Hazardous Waste

In case of spill

Container

Tightly Sealed
Chemically Compatible

Disposal Method

High-Temperature Incineration

Click to download full resolution via product page

Caption: Safe handling, storage, and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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